Cas no 74067-13-3 (Butanoic acid, 3,3,4,4-tetrafluoro-2-oxo-, methyl ester)

• Product name: Butanoic acid, 3,3,4,4-tetrafluoro-2-oxo-, methyl ester
• CAS No: 74067-13-3
• MF: C₅H₄F₄O₃
• MW: 188.077075958252
• CID: 541664
• PubChem ID: 12808574

Butanoic acid, 3,3,4,4-tetrafluoro-2-oxo-, methyl ester Chemical and Physical Properties

Names and Identifiers

• Butanoic acid, 3,3,4,4-tetrafluoro-2-oxo-, methyl ester
• methyl 3,3,4,4-tetrafluoro-2-oxobutanoate
• DTXSID50510386
• 74067-13-3
• Butanoic acid, 23,3,4,4-tetrafluoro-2-oxo-, methyl ester

• Inchi： InChI=1S/C5H4F4O3/c1-12-3(11)2(10)5(8,9)4(6)7/h4H,1H3
• InChI Key： JACNHJUFKRKWMR-UHFFFAOYSA-N
• SMILES： COC(=O)C(=O)C(C(F)F)(F)F

Computed Properties

• Exact Mass: 188.00965663g/mol
• Monoisotopic Mass: 188.00965663g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 12
• Rotatable Bond Count: 4
• Complexity: 201
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 43.4Ų